5-(4-Hydroxyphenyl)-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-(4-hydroxyphenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO4/c1-18-12-11(13(16)17)6-9(7-14-12)8-2-4-10(15)5-3-8/h2-7,15H,1H3,(H,16,17)
• InChI Key: JGTJUBGWVRUIPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=CC=C(C=C2)O)C(=O)O
• Molecular Formula: C13H11NO4
• DSSTOX Substance ID: DTXSID90686973
• Molecular Weight: 245.23 g/mol
• CAS RN: 1261903-39-2

Description

5-(4-Hydroxyphenyl)-2-methoxynicotinic acid (5-HPMNA) is a naturally occurring compound found in some plants, including tobacco. It is an important intermediate in the synthesis of nicotine and is also known as nicotine acid. It has been used in scientific research for the past few decades due to its potential to act as an agonist of nicotinic acetylcholine receptors (nAChRs). 5-HPMNA has been studied extensively in terms of its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Mechanism of Action

5-HPMNA acts as an agonist of nAChRs, meaning that it binds to these receptors and activates them. This activation triggers a cascade of biochemical events that can lead to various physiological effects, depending on the type of nAChR being activated.
Biochemical and Physiological Effects
5-HPMNA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of acetylcholine, a neurotransmitter involved in memory and learning, from the brain. It has also been shown to increase the release of dopamine, a neurotransmitter involved in reward and pleasure, from the brain. Additionally, 5-HPMNA has been shown to have antinociceptive effects, meaning that it can reduce the perception of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-HPMNA in laboratory experiments is that it is relatively easy to synthesize. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to using 5-HPMNA in laboratory experiments. For example, it has a relatively short half-life and is rapidly metabolized, making it difficult to study for long periods of time. Additionally, it is relatively expensive to synthesize, making it difficult to use in large-scale experiments.

Future Directions

The potential applications of 5-HPMNA in scientific research are vast. Future research could focus on its potential therapeutic applications, such as its potential to treat nicotine addiction or its potential to be used as a tool to study the effects of nicotine on the brain and other organs. Additionally, further research could focus on its potential effects on memory, learning, and behavior. Finally, research could focus on optimizing the synthesis process in order to make it more cost-effective and efficient.

Synthesis Methods

5-HPMNA can be synthesized in a multi-step process. The first step involves the reaction of 4-hydroxyphenylacetic acid with anhydrous ammonia and sodium hydroxide in an alcohol solution. This reaction produces a salt of 4-hydroxyphenylacetic acid, which is then reacted with 2-methoxynicotinic acid in the presence of sulfuric acid. The resulting product is 5-HPMNA.

Scientific Research Applications

5-HPMNA has been used extensively in scientific research due to its ability to act as an agonist of nAChRs. It has been studied as a potential therapeutic agent for the treatment of nicotine addiction, as well as a potential tool for studying the effects of nicotine on the brain and other organs. It has also been studied in relation to its potential effects on memory, learning, and behavior.